Catalytically driven assembly of trisegmented metallic nanorods and polystyrene tracer particles†
Soft Matter Pub Date: 2016-02-08 DOI: 10.1039/C5SM03066H
Abstract
Trisegmented Au–Ru–Au and Ru–Au–Ru nanorods catalyze the decomposition of hydrogen peroxide, pumping fluid along their axis as “pullers” and “pushers” respectively. Numerical simulations and experiments with passive tracer particles show that catalytically generated hydrodynamic and electrostatic forces both contribute to pairwise and collective particle assembly.
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